Carbon dioxide

Specification

• Description: Carbon dioxide, also known as [CO2] or E290, belongs to the class of inorganic compounds known as other non-metal oxides. These are inorganic compounds containing an oxygen atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen belongs to the class of 'other non-metals'. Carbon dioxide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Carbon dioxide can be found anywhere throughout the human cell, such as in peroxisome, golgi, nucleus, and endoplasmic reticulum. Carbon dioxide exists in all eukaryotes, ranging from yeast to humans. Carbon dioxide can be biosynthesized from oxoadipic acid; which is catalyzed by the enzyme oxoglutarate dehydrogenase complex. In humans, carbon dioxide is involved in phosphatidylethanolamine biosynthesis pe(22:2(13Z, 16Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, phosphatidylethanolamine biosynthesis pe(22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/18:3(6Z, 9Z, 12Z)) pathway, phosphatidylcholine biosynthesis PC(22:2(13Z, 16Z)/22:5(7Z, 10Z, 13Z, 16Z, 19Z)) pathway, and phosphatidylethanolamine biosynthesis pe(22:0/18:0) pathway. Carbon dioxide is also involved in several metabolic disorders, some of which include trifunctional protein deficiency, adenine phosphoribosyltransferase deficiency (aprt), the glutaminolysis and cancer pathway, and the isovaleric acidemia pathway. Outside of the human body, carbon dioxide can be found in a number of food items such as tamarind, italian sweet red pepper, radish, and other bread. This makes carbon dioxide a potential biomarker for the consumption of these food products. Carbon dioxide is a potentially toxic compound.; Carbon Dioxide is a colorless, odorless, incombustible gas resulting from the oxidation of carbon.; Carbon dioxide appears as a colorless odorless gas at atmospheric temperatures and pressures. Relatively nontoxic and noncombustible. Heavier than air and may asphyxiate by the displacement of air. Soluble in water. Forms carbonic acid, a mild acid. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used to freeze food, to control chemical reactions, and as a fire extinguishing agent.
• CAS No.: 18923-20-1
• Molecular Formula: CO2
• Molecular Weight: 44.009 g/mol
• Standard InChI: InChI=1S/CO2/c2-1-3
• Standard InChI Key: CURLTUGMZLYLDI-UHFFFAOYSA-N
• Impurities: May contain traces of hydrogen sulfide and sulfur dioxide.; The main impurities present in ... carbon dioxide /from natural sources / are methane and hydrogen sulfide.; The necessary degree of purity is dependent on the final use to which the carbon dioxide is put. Because a large proportion is used in the food and drink industries, the major criteria for the quality of the carbon dioxide are that it should be free of odor and taste. Thus, all contaminants that could contribute to these two properties (e.g., sulfur compounds, oils, and hydrocarbons) should be removed, preferably to less than mg/kg levels. The main impurities present to any significant degree in the final purified product are usually nitrogen, oxygen, and argon (from air), and hydrogen and carbon monoxide (if the carbon dioxide came from a process-gas source).
• SMILES: C(=O)=O
• Canonical SMILES: C(=O)=O
• Boiling Point: Sublimes (NIOSH, 2016); -78.48 °C; -78.464 °C (sublimes); sublimes; Sublimes
• Colorform: Colorless gas; Liquid: colorless; Solid (dry ice): white, snow-like flakes or cubes; Colorless ... gas [Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice].
• Flash Point: Not applicable
• Melting Point: -109.3 °F (USCG, 1999); -109 °F (Sublimes) (NIOSH, 2016); -56.5 °C; Mp -57 under 5 atm. °; -56.558 °C (triple point); -56.5°C; -109°F (sublimes); -109°F (Sublimes)